1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-phenethylurea

• IUPAC Name: 1-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C17H23N3OS/c1-20(2)16(15-9-11-22-13-15)12-19-17(21)18-10-8-14-6-4-3-5-7-14/h3-7,9,11,13,16H,8,10,12H2,1-2H3,(H2,18,19,21)
• InChI Key: OKRFKFAACUCOTA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)NCCC1=CC=CC=C1)C2=CSC=C2
• Molecular Formula: C17H23N3OS
• Molecular Weight: 317.5 g/mol

Description

1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-phenethylurea is a chemical compound that is widely used in scientific research. It is commonly referred to as DPTU and belongs to the class of urea derivatives. DPTU has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and toxicology.

Scientific Research Applications

Synthesis and Chemical Properties

1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-phenethylurea and its derivatives have been explored for their unique chemical properties and synthesis pathways. For example, the reaction of N-thioamido amidines with phosphoramide derivatives leads to the synthesis of triazaphosphorines, showcasing the compound's utility in generating sulfur-containing heterocycles (Raouafi et al., 2009). Similarly, novel thiophene and thienopyrimidine derivatives, which include structures related to 1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-phenethylurea, have been synthesized and tested for antiproliferative activity, indicating potential applications in cancer research (Ghorab et al., 2013).

Biological Applications

The compound and its derivatives have been studied for various biological applications. A study on the synthesis, characterization, and biological activities of novel Mannich base derivatives related to 1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-phenethylurea revealed anti-diabetic and anti-inflammatory activities, highlighting its potential in therapeutic applications (Gopi & Dhanaraju, 2018).

Optical and Material Science Applications

In material science, derivatives of 1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-phenethylurea have been explored for their optical properties. For instance, fluorescent probes based on polythiophene derivatives have been developed for the selective detection of metal ions and amino acids in aqueous solutions, demonstrating the compound's relevance in sensor technology (Guo et al., 2014). Additionally, novel oligoene compounds derived from 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl)pyridinium for efficient terahertz-wave generation have been synthesized, showcasing applications in nonlinear optical effects and potential in terahertz technology (Akiyama et al., 2009).